Cas no 2229194-22-1 ((6-chloropyrazin-2-yl)methanesulfonyl chloride)

• Product Name: (6-chloropyrazin-2-yl)methanesulfonyl chloride
• CAS No: 2229194-22-1
• MF: C₅H₄Cl₂N₂O₂S
• MW: 227.068457603455
• CID: 6588177
• PubChem ID: 165883701
• Update Time: 2025-10-29

(6-chloropyrazin-2-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (6-chloropyrazin-2-yl)methanesulfonyl chloride
• 2229194-22-1
• EN300-1987330

• Inchi： 1S/C5H4Cl2N2O2S/c6-5-2-8-1-4(9-5)3-12(7,10)11/h1-2H,3H2
• InChI Key： JCLFADGINQUWNX-UHFFFAOYSA-N
• SMILES： ClS(CC1C=NC=C(N=1)Cl)(=O)=O

Computed Properties

• Exact Mass: 225.9370539g/mol
• Monoisotopic Mass: 225.9370539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 68.3Ų

Additional information on (6-chloropyrazin-2-yl)methanesulfonyl chloride

Comprehensive Guide to (6-chloropyrazin-2-yl)methanesulfonyl chloride (CAS No. 2229194-22-1): Properties, Applications, and Market Insights

(6-chloropyrazin-2-yl)methanesulfonyl chloride (CAS No. 2229194-22-1) is a specialized sulfonyl chloride derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its pyrazine backbone and reactive sulfonyl chloride group, serves as a versatile building block in organic synthesis. Its molecular structure combines a 6-chloropyrazine moiety with a methanesulfonyl chloride functional group, making it particularly valuable for creating sulfonamide-based compounds.

The growing interest in heterocyclic compounds like (6-chloropyrazin-2-yl)methanesulfonyl chloride stems from their broad applications in drug discovery. Recent trends in medicinal chemistry highlight the importance of sulfonamide-containing molecules, which frequently appear in FDA-approved drugs. Researchers are particularly interested in how this compound's chloropyrazine-sulfonyl chloride structure can be utilized to develop novel enzyme inhibitors and biologically active compounds.

From a synthetic chemistry perspective, CAS 2229194-22-1 offers multiple advantages. The sulfonyl chloride group provides an excellent handle for nucleophilic substitution reactions, allowing efficient formation of sulfonamides, sulfonate esters, and other derivatives. Meanwhile, the chloropyrazine moiety can participate in various cross-coupling reactions, making this compound a valuable scaffold for constructing complex molecular architectures. These properties align perfectly with current industry demands for versatile synthetic intermediates in pharmaceutical development.

The application potential of (6-chloropyrazin-2-yl)methanesulfonyl chloride extends beyond traditional pharmaceuticals. In material science, researchers are exploring its use in creating functionalized polymers and advanced materials with specific electronic properties. The compound's ability to introduce both sulfonyl groups and chloropyrazine units into larger structures makes it particularly interesting for designing photoactive materials and molecular sensors.

Market analysis indicates growing demand for specialized pyrazine derivatives like 2229194-22-1, driven by increased R&D investment in targeted therapies. The compound's unique combination of reactivity and structural features positions it well for applications in developing kinase inhibitors and other small-molecule therapeutics. Suppliers are responding to this demand by improving synthesis protocols and scaling up production while maintaining high purity standards.

Quality control remains paramount when working with (6-chloropyrazin-2-yl)methanesulfonyl chloride. Advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry are essential for verifying the compound's identity and purity. Proper storage conditions—typically under inert atmosphere at low temperatures—help maintain the sulfonyl chloride's reactivity and prevent degradation.

From an environmental and safety perspective, responsible handling of CAS 2229194-22-1 requires standard laboratory precautions. While not classified as highly hazardous, its reactive sulfonyl chloride group necessitates appropriate personal protective equipment and proper ventilation during use. These considerations align with the pharmaceutical industry's increasing focus on green chemistry principles and sustainable synthesis methods.

The future outlook for (6-chloropyrazin-2-yl)methanesulfonyl chloride appears promising, particularly in the context of fragment-based drug discovery and combinatorial chemistry. Its structural features make it an attractive candidate for developing targeted covalent inhibitors, a rapidly growing area in medicinal chemistry. Additionally, the compound's potential in creating bioconjugates and prodrugs continues to attract research attention.

For synthetic chemists and researchers, understanding the structure-activity relationships of derivatives prepared from 2229194-22-1 remains a key focus area. Computational chemistry approaches, including molecular docking studies and QSAR modeling, are being increasingly applied to predict and optimize the biological activity of compounds derived from this versatile intermediate.

In conclusion, (6-chloropyrazin-2-yl)methanesulfonyl chloride (CAS No. 2229194-22-1) represents an important chemical building block with diverse applications across multiple scientific disciplines. Its unique combination of pyrazine heterocycle and sulfonyl chloride functionality offers numerous possibilities for creating novel compounds with potential therapeutic and material science applications. As research continues to uncover new uses for this compound, its importance in synthetic chemistry and drug discovery is likely to grow significantly in the coming years.